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Introduction

Norazine is a pre-emergent herbicide belonging to the triazine class of chemicals.[1] Its
primary mechanism of action is the inhibition of photosynthesis in susceptible weed species.[1]
By blocking the electron transport chain within Photosystem Il (PSll) in the chloroplasts,
Norazine effectively halts the plant's ability to produce energy, leading to chlorosis, necrosis,
and eventual death.[2][3][4] This document provides detailed application notes and protocols
for the field use of Norazine, intended for research and developmental purposes. The
information compiled is based on available data for Norazine and other closely related triazine
herbicides, such as atrazine, due to the limited specific public data for Norazine.

Data Presentation

Table 1: General Application Rates for Triazine
Herbicides (as a proxy for Norazine) in Corn
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Soil Texture

Organic Matter

Application Rate . .
Application Timing

Content (Ibs ailAcre)
Coarse (Sand, Loamy Pre-plant incorporated
< 3% 1.0-15
Sand, Sandy Loam) or Pre-emergence
Coarse (Sand, Loamy Pre-plant incorporated
> 3% 15-20
Sand, Sandy Loam) or Pre-emergence
Medium (Loam, Silt Pre-plant incorporated
_ <3% 15-20
Loam, Silt) or Pre-emergence
Medium (Loam, Silt Pre-plant incorporated
. > 3% 20-25
Loam, Silt) or Pre-emergence
Fine (Clay, Clay ]
) Pre-plant incorporated
Loam, Silty Clay <3% 20-25
or Pre-emergence
Loam)
Fine (Clay, Clay )
. Pre-plant incorporated
Loam, Silty Clay > 3% 2.5

Loam)

or Pre-emergence

Note: These are generalized rates for triazine herbicides like atrazine and should be adapted

for Norazine based on small-scale trials.[5][6][7] Always consult the product label for specific

instructions.

Table 2: Weed Control Efficacy of Triazine Herbicides (as
a proxy for Norazine)
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Weed Species (Common
Name)

Scientific Name

Control Level

Broadleaf Weeds

Pigweed (Redroot, Smooth) Amaranthus spp. Excellent
Lambsquarters, Common Chenopodium album Excellent
Ragweed, Common Ambrosia artemisiifolia Good
Ragweed, Giant Ambrosia trifida Fair to Good
Smartweed, Pennsylvania Polygonum pensylvanicum Good
Velvetleaf Abutilon theophrasti Good
Morningglory spp. I[pomoea spp. Fair
Cocklebur, Common Xanthium strumarium Fair

Grassy Weeds

Foxtail (Giant, Green, Yellow) Setaria spp. Good
Barnyardgrass Echinochloa crus-galli Fair to Good
Crabgrass, Large Digitaria sanguinalis Fair

Fall Panicum Panicum dichotomiflorum Fair

Efficacy ratings are estimates and can be influenced by environmental conditions, weed size at
application, and application rate.[8][9] E=Excellent (90-100% control), G=Good (80-89%

control), F=Fair (70-79% control), P=Poor (<70% control).

Signaling Pathway

The primary mode of action for Norazine and other triazine herbicides is the inhibition of the

photosynthetic electron transport chain at Photosystem Il (PSII).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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